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Compound of Interest

Compound Name: 5-Bromo-2,6-dimethyl-2H-indazole

Cat. No.: B1438481

An In-Depth Technical Guide to PF-04957325: A Potent and Selective PDES Inhibitor for
Advanced Research

Introduction

In the landscape of contemporary drug discovery and cell signaling research, the selective
modulation of phosphodiesterases (PDES) presents a pivotal strategy for therapeutic
intervention across a spectrum of diseases.[1][2] Among the diverse PDE families, the cyclic
adenosine monophosphate (cCAMP)-specific PDES8 family has emerged as a compelling target,
implicated in a variety of physiological processes including steroidogenesis, T-cell function, and
neuroinflammation.[1][3] This guide provides a comprehensive technical overview of PF-
04957325, a highly potent and selective inhibitor of PDE8SA and PDESB.

It is important to note that the CAS number initially provided, 1159511-90-6, corresponds to the
chemical intermediate 5-Bromo-2,6-dimethyl-2H-indazole. The subject of this in-depth guide,
the potent PDES inhibitor, is correctly identified by CAS Number 1305115-80-3. This guide will

focus exclusively on the properties and applications of PF-04957325.

Physicochemical Properties and Handling

A foundational understanding of a compound's physical and chemical characteristics is
paramount for its effective application in experimental settings. The key properties of PF-
04957325 are summarized below.
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Property Value Source

CAS Number 1305115-80-3 [4][5]

Molecular Formula C14H15F3NsOS [41[5]

Molecular Weight 400.38 g/mol [41[5]

Appearance White to off-white solid [4]

Solubility DMSO: = 100 mg/mL (249.76 ne
mM)

Ethanol: 3 mg/mL [5]

Water: Insoluble [5]

Storage (Powder) -20°C for 3 years [4]

Storage (in Solvent) -80°C for 2 years [4]

Note on Solubility: It is recommended to use freshly opened, anhydrous DMSO for preparing
stock solutions, as hygroscopic DMSO can significantly reduce solubility.[5]

Mechanism of Action: Selective Inhibition of the
PDES8 Family

PF-04957325 exerts its biological effects through the highly selective inhibition of the PDE8
family, which consists of two isoforms, PDE8A and PDES8B. These enzymes are responsible for
the hydrolysis of the second messenger cCAMP, thus playing a crucial role in regulating
intracellular cAMP concentrations.[1]

By inhibiting PDE8, PF-04957325 prevents the degradation of cAMP, leading to its
accumulation within the cell. This elevated cCAMP level, in turn, activates downstream signaling
pathways, most notably Protein Kinase A (PKA). The activation of PKA triggers a cascade of
phosphorylation events that modulate the function of various cellular proteins, leading to
diverse physiological responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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